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Compound of Interest

Compound Name:

9-(2-

Phosphonomethoxypropyl)adenin

e

Cat. No.: B035550 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 9-(2-Phosphonomethoxypropyl)adenine, also

known as Tenofovir. The following procedures are designed to ensure the safe handling, use,

and disposal of this substance in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)
9-(2-Phosphonomethoxypropyl)adenine is a potent antiviral compound that requires careful

handling to avoid exposure. The primary hazards include serious eye damage, harm if

swallowed, and potential for organ damage through prolonged or repeated exposure.[1]

Adherence to the following personal protective equipment (PPE) guidelines is mandatory.
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Personal Protective

Equipment (PPE)
Specification Purpose

Eye Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH-approved

equipment.

To prevent contact with eyes,

which can cause serious and

severe eye damage.[1][2][3]

Hand Protection

Protective gloves (e.g.,

chemotherapy gloves tested to

ASTM D6978 standard).

To prevent skin contact.

Although generally not an

irritant, gloves minimize

exposure.[4][5]

Body Protection

Impervious clothing, such as a

long-sleeved laboratory coat

that closes in the back.

To protect skin from accidental

spills.[3][4]

Respiratory Protection

A suitable respirator should be

used if dust formation is likely

or if not handled in a

containment primary

engineering control.

To prevent inhalation of the

powder.

Safe Handling and Operational Protocol
1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Wear appropriate PPE, including gloves, when handling the container.

Store the compound in a tightly closed container in a dry and well-ventilated place.[2] For

maintaining product quality, refrigeration is recommended.[2]

Keep away from strong oxidizing agents.[2]

2. Preparation and Use:
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Handle the substance in a designated area, such as a chemical fume hood or a containment

primary engineering control, to avoid dust formation and inhalation.[2]

Ensure adequate ventilation.[4]

Do not eat, drink, or smoke in the handling area.[3]

For oral powder formulations, use the provided dosing scoop to measure the required

amount. Mix the powder with soft foods that can be swallowed without chewing, such as

applesauce or yogurt. Do not mix with liquid, as the powder may float.[6][7]

Wash hands thoroughly after handling.[3]

3. First Aid Measures:

After eye contact: Immediately rinse with plenty of water for at least 15 minutes, also under

the eyelids. Seek immediate medical attention.[2][8]

After skin contact: Wash off immediately with soap and plenty of water for at least 15

minutes. If irritation persists, seek medical attention.[8]

After inhalation: Move the person to fresh air. If breathing is difficult, give artificial respiration.

Consult a physician.[4][8]

After ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek

immediate medical attention.[4][8]

Disposal Plan
All waste containing 9-(2-Phosphonomethoxypropyl)adenine must be treated as hazardous

waste.

1. Waste Segregation:

Segregate all contaminated materials, including unused product, contaminated gloves,

wipes, and containers, from regular laboratory waste.

2. Waste Containers:
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Dispose of all waste in a dedicated, clearly labeled hazardous drug (HD) waste container.

3. Disposal Procedure:

Trace Waste: Items with trace amounts of the compound (e.g., empty containers, used

gloves) should be disposed of in the NIOSH HD waste container.

Unused Product: Unused or expired medication should be sent to a licensed pharmaceutical

waste disposal company or returned to the pharmaceutical returns vendor.[9] Do not flush

down the drain or dispose of in regular trash.[9]

Follow all federal, state, and local regulations for hazardous waste disposal.

Workflow for Handling 9-(2-
Phosphonomethoxypropyl)adenine
The following diagram illustrates the standard operational workflow for handling 9-(2-
Phosphonomethoxypropyl)adenine in a laboratory setting.
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Caption: Standard workflow for handling 9-(2-Phosphonomethoxypropyl)adenine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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